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Introduction

Methyl 8-chloro-8-oxooctanoate, a bifunctional organic molecule with the chemical formula
CoH15ClOs and a molecular weight of approximately 206.67 g/mol , is a compound of significant
interest in synthetic organic chemistry and drug development.[1][2] Identified by its CAS
number 41624-92-4, this ester and acyl chloride serves as a versatile intermediate in the
synthesis of more complex molecules, including histone deacetylase (HDAC) inhibitors for
potential cancer and inflammatory disease therapies.[3][4] A thorough understanding of its
physical properties, such as density and refractive index, is paramount for researchers and
drug development professionals to ensure purity, proper handling, and successful integration
into synthetic pathways. This guide provides a detailed examination of these key physical
characteristics and the methodologies for their accurate determination.

Core Physical Properties at a Glance

The physical properties of a compound are critical identifiers and indicators of purity. For
Methyl 8-chloro-8-oxooctanoate, which typically presents as a colorless to pale yellow liquid,
density and refractive index are fundamental parameters for quality control in a laboratory or
industrial setting.[1]
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Physical Property Value Conditions

Density 1.456 g/mL at 25 °CJ[3][5]
Refractive Index 1.45 at 20 °C (D-line)[3][5]
Molecular Weight 206.67 g/mol

CAS Number 41624-92-4

Appearance Colorless to pale yellow liquid [1]

In-Depth Analysis of Physical Properties
Density: A Measure of Mass and Purity

The density of Methyl 8-chloro-8-oxooctanoate is reported to be 1.456 g/mL at 25 °C.[3][5]
This value, significantly greater than that of water, is a crucial parameter for several reasons. In
a research context, it is a key constant for converting mass to volume, which is essential for
accurate reagent measurement in synthesis. Deviations from this literature value can indicate
the presence of impurities or residual solvents from its synthesis, such as tetrahydrofuran.

Refractive Index: An Insight into Electronic Structure
and Purity

The refractive index, a dimensionless number that describes how fast light travels through the
material, is a highly sensitive measure of a substance's purity. For Methyl 8-chloro-8-
oxooctanoate, the value is documented as 1.45 at 20°C, measured using the sodium D-line
(n20/D).[3][5] This property is dependent on the electronic structure of the molecule. The
presence of the chlorine atom and the carbonyl groups contributes to this specific refractive
index. Any variation from this value is a strong indicator of contamination, making it an
indispensable quality control check upon receiving or synthesizing a new batch of the
compound.

Experimental Protocols for Property Determination

To ensure the integrity of experimental work, the physical properties of Methyl 8-chloro-8-
oxooctanoate should be verified. The following protocols outline the standardized procedures
for determining its density and refractive index.
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Protocol 1: Density Determination using a Pychometer

The use of a pycnometer, or specific gravity bottle, is a precise method for determining the
density of a liquid. The principle lies in accurately measuring the volume of the pycnometer and
then the mass of the liquid required to fill that volume.

Methodology:

e Cleaning and Calibration:

[e]

Thoroughly clean the pycnometer and its stopper with a suitable solvent (e.g., acetone),
followed by distilled water.

o Dry the pycnometer completely in an oven and allow it to cool to ambient temperature in a
desiccator.

o Accurately weigh the empty, dry pycnometer (ma).

o Fill the pycnometer with distilled water of a known temperature (e.g., 25 °C) and insert the
stopper, ensuring any excess water is expelled through the capillary.

o Dry the exterior of the pycnometer and weigh it (m2). The mass of the water is (mz - ma).
The volume of the pycnometer (V) can be calculated using the known density of water at
that temperature.

e Sample Measurement:
o Empty and dry the pycnometer as described above.

o Fill the pycnometer with Methyl 8-chloro-8-oxooctanoate, ensuring the temperature of
the liquid is controlled to 25 °C.

o Insert the stopper, wipe away any excess liquid, and weigh the filled pycnometer (ms).
 Calculation:

o The mass of the sample is (ms - ma).
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o The density (p) of the sample is calculated as: p = (ms - m1) / V.

Trustworthiness and Self-Validation: The accuracy of this method is contingent upon precise
temperature control, as density is temperature-dependent. Calibrating the pycnometer with
high-purity water at the same temperature as the sample measurement minimizes systematic
errors. Performing the measurement in triplicate and averaging the results ensures the
reliability of the obtained value.

Click to download full resolution via product page

Caption: Workflow for Density Determination using a Pycnometer.

Protocol 2: Refractive Index Measurement using an
Abbe Refractometer

An Abbe refractometer is a standard laboratory instrument for the measurement of the
refractive index of liquids.

Methodology:
e Instrument Setup and Calibration:

o Turn on the refractometer and the attached circulating water bath, setting the temperature
to 20 °C. Allow the instrument to equilibrate.

o Clean the surfaces of the illuminating and refracting prisms with a soft tissue moistened
with a suitable solvent (e.g., ethanol or acetone).

o Calibrate the instrument using a standard with a known refractive index at 20 °C, such as
distilled water.
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e Sample Application:

o Using a clean pipette, place a few drops of Methyl 8-chloro-8-oxooctanoate onto the
surface of the lower prism.

o Close the prisms firmly to ensure the liquid spreads into a thin, uniform film.
e Measurement:
o Adjust the light source and mirror to achieve optimal illumination of the field of view.

o Rotate the coarse and fine adjustment knobs until the dividing line between the light and
dark fields is sharp and centered on the crosshairs.

o If color fringing is observed (chromatic aberration), adjust the compensator dial to
eliminate it.

o Read the refractive index value from the instrument's scale.

Trustworthiness and Self-Validation: The precision of the Abbe refractometer is highly
dependent on temperature control and proper calibration. Ensuring the prisms are scrupulously
clean before each measurement prevents cross-contamination and inaccurate readings. As
with density measurement, performing multiple readings and taking an average validates the
result.
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Caption: Workflow for Refractive Index Measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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